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Compound of Interest

Compound Name: CALP3

Cat. No.: B013218 Get Quote

Technical Support Center: Recombinant Calpain
3
This guide provides best practices, troubleshooting advice, and frequently asked questions for

the proper storage and handling of recombinant Calpain 3. Adhering to these guidelines is

crucial for maintaining the protein's stability and activity in your research.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for recombinant Calpain 3?

For long-term storage, recombinant Calpain 3 should be stored at -80°C.[1][2] For short-term

storage, -20°C is suitable.[2] Working aliquots can be stored at 4°C for up to one week.[3][4][5]

Q2: Should I store Calpain 3 in liquid or lyophilized form?

Both forms are available. The lyophilized form generally has a longer shelf life of 12 months at

-20°C/-80°C, while the liquid form is typically stable for 6 months at the same temperatures.[3]

[4][5]

Q3: What is a suitable storage buffer for liquid Calpain 3?

A common storage buffer is a Tris/PBS-based buffer.[3][4][5] Another formulation includes 50

mM Tris-HCl and 10 mM reduced Glutathione at pH 8.0.[1]

Q4: Why is glycerol added to the storage buffer?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b013218?utm_src=pdf-interest
https://www.bio-techne.com/p/proteins-enzymes/calpain-3-recombinant-protein_h00000825-p01
https://www.genextgenomics.com/best-practices-for-recombinant-protein-storage-and-stability/
https://www.genextgenomics.com/best-practices-for-recombinant-protein-storage-and-stability/
https://www.cosmobiousa.com/content/document/cusabio/csb-ep720693mo_recombinant-mouse-calpain-3-capn3-partial-csb-ep720693mo_datasheet_73017.pdf
https://www.cusabio.com/Recombinant-Protein/Recombinant-Human-Calpain-3--CAPN3---partial-12936110.html
https://www.cosmobiousa.com/content/document/cusabio/csb-ep004497hu_recombinant-human-calpain-3-capn3-partial-csb-ep004497hu_datasheet_74282.pdf
https://www.cosmobiousa.com/content/document/cusabio/csb-ep720693mo_recombinant-mouse-calpain-3-capn3-partial-csb-ep720693mo_datasheet_73017.pdf
https://www.cusabio.com/Recombinant-Protein/Recombinant-Human-Calpain-3--CAPN3---partial-12936110.html
https://www.cosmobiousa.com/content/document/cusabio/csb-ep004497hu_recombinant-human-calpain-3-capn3-partial-csb-ep004497hu_datasheet_74282.pdf
https://www.cosmobiousa.com/content/document/cusabio/csb-ep720693mo_recombinant-mouse-calpain-3-capn3-partial-csb-ep720693mo_datasheet_73017.pdf
https://www.cusabio.com/Recombinant-Protein/Recombinant-Human-Calpain-3--CAPN3---partial-12936110.html
https://www.cosmobiousa.com/content/document/cusabio/csb-ep004497hu_recombinant-human-calpain-3-capn3-partial-csb-ep004497hu_datasheet_74282.pdf
https://www.bio-techne.com/p/proteins-enzymes/calpain-3-recombinant-protein_h00000825-p01
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycerol acts as a cryoprotectant, preventing the formation of ice crystals during freezing,

which can denature the protein.[2] It is typically used at a final concentration of 5-50%.[3][4][5]

Q5: How should I reconstitute lyophilized Calpain 3?

Before opening, briefly centrifuge the vial to ensure the powder is at the bottom.[4][5]

Reconstitute the protein in deionized sterile water to a concentration of 0.1-1.0 mg/mL.[4][5]

Q6: What is the importance of aliquoting?

Aliquoting the protein into single-use volumes is critical to avoid repeated freeze-thaw cycles,

which can lead to protein denaturation and a loss of activity.[1][2][4]
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Issue Possible Cause Recommended Solution

Reduced or no enzymatic

activity
Improper storage temperature.

Ensure the protein has been

consistently stored at -80°C for

long-term storage or -20°C for

short-term.

Repeated freeze-thaw cycles.

Always aliquot the protein into

single-use volumes after

reconstitution or upon first

thaw.

Incorrect buffer composition.

Verify that the buffer pH and

components are as

recommended by the supplier.

For custom buffers, ensure

compatibility with Calpain 3.

Protein precipitation or

aggregation upon thawing
Slow freezing or thawing.

Freeze aliquots rapidly, for

instance, using a dry

ice/ethanol bath. Thaw quickly

in a room temperature water

bath.

Low protein concentration.

Store proteins at a

concentration of 1-5 mg/mL to

minimize aggregation.[2]

Presence of proteases.

Consider adding protease

inhibitors to the storage buffer,

especially for long-term

storage.[2]

Inconsistent experimental

results
Variation between aliquots.

Ensure thorough but gentle

mixing before aliquoting to

guarantee homogeneity.

Degradation of working aliquot.

Do not store working aliquots

at 4°C for more than one

week.[3][4][5]
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Quantitative Data Summary
Parameter Recommendation

Long-Term Storage Temperature -80°C[1][2][6]

Short-Term Storage Temperature -20°C[2]

Working Aliquot Storage 4°C (for up to one week)[3][4][5]

Shelf Life (Liquid) 6 months at -20°C/-80°C[3][4][5]

Shelf Life (Lyophilized) 12 months at -20°C/-80°C[3][4][5]

Reconstitution Concentration 0.1-1.0 mg/mL[4][5]

Glycerol Concentration 5-50%[3][4][5]

Storage Buffer
Tris/PBS-based buffer[3][4][5] or 50 mM Tris-

HCl, 10 mM reduced Glutathione, pH 8.0[1]

Experimental Protocols
Protocol 1: Aliquoting and Storing Recombinant Calpain 3

Preparation: Upon receiving the recombinant Calpain 3, if it is in liquid form, briefly centrifuge

the vial to collect the entire volume at the bottom. If lyophilized, follow the reconstitution

protocol first.

Determine Aliquot Volume: Based on your typical experimental needs, calculate the volume

per aliquot to avoid multiple freeze-thaw cycles. A common aliquot volume is 10-20 µL.

Aliquoting: Carefully pipette the calculated volume into low-protein-binding microcentrifuge

tubes.

Flash Freezing: For optimal preservation, snap-freeze the aliquots in liquid nitrogen or a dry

ice/ethanol slurry.

Storage: Immediately transfer the frozen aliquots to an -80°C freezer for long-term storage.
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Thawing: When needed, thaw an aliquot quickly by warming it between your fingers or in a

room temperature water bath. Briefly centrifuge the tube to collect the contents before

opening. Avoid leaving the protein at room temperature for extended periods.

Logical Workflow for Calpain 3 Storage
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Workflow for Storing Recombinant Calpain 3
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Caption: Decision workflow for proper storage of recombinant Calpain 3.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b013218?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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